1-benzyl-N-(4-methylphenyl)-6-oxopyridine-3-carboxamide

• CAS: 1004256-00-1
• Molecular Formula: C20H18N2O2
• Molecular Weight: 318.376
• SMILES: CC1=CC=C(C=C1)NC(=O)C2=CN(C(=O)C=C2)CC3=CC=CC=C3
• InChI: InChI=1S/C20H18N2O2/c1-15-7-10-18(11-8-15)21-20(24)17-9-12-19(23)22(14-17)13-16-5-3-2-4-6-16/h2-12,14H,13H2,1H3,(H,21,24)
• InChIKey: CJRCMCMQHPOROL-UHFFFAOYSA-N
• Solubility: not available

1-Benzyl-N-(4-methylphenyl)-6-oxopyridine-3-carboxamide (CAS 1004256-00-1): A Structurally Differentiated Pyridone Carboxamide for Targeted Screening

1-Benzyl-N-(4-methylphenyl)-6-oxopyridine-3-carboxamide (CAS 1004256-00-1) is a synthetic small molecule belonging to the 6-oxopyridine-3-carboxamide class. With a molecular formula of C20H18N2O2 and a molecular weight of 318.376 g/mol, it features a para-methyl substitution on the N-phenyl ring. While structurally related to other methylphenyl positional isomers and halogenated analogs, high-strength quantitative differential evidence in peer-reviewed literature remains extremely limited . Physicochemical profiling indicates acceptable drug-like properties that support its use as a screening candidate [1].

Para-methyl isomer with reported ERRalpha antagonist activity in cell assay

Only regioisomer with documented CYP4Z1 inhibition profiling data

Predicted lower tPSA suggests membrane-permeability hypothesis for intracellular targets

• [1] Calculated using SwissADME. (2024). Molecular properties for C20H18N2O2. View Source

Why Methyl Position Matters: The Risk of Substituting 1-Benzyl-N-(4-methylphenyl)-6-oxopyridine-3-carboxamide with Ortho or Meta Analogs

In-class compounds cannot be arbitrarily interchanged due to the profound impact of regioisomerism on bioactivity. The three methylphenyl positional isomers (ortho, meta, and para), despite sharing the same molecular formula and weight, present distinct conformational preferences, dipole moments, and steric profiles. The para-methyl substituent of the target compound (1004256-00-1) creates a linear, rod-like shape that can establish unique edge-to-face π-interactions and hydrogen bonding patterns with biological targets, unlike the bent conformation of ortho-isomer (1004255-91-7) or the intermediate shape of meta-isomer (946380-04-7). Such structural differences are known to translate into divergent target selectivity profiles in similar carboxamide series , making generic substitution scientifically unsound without project-specific validation.

Regioisomeric mismatch Shifting from para to ortho or meta alters molecular shape and dipole, which may disrupt target binding interactions.

Activity not transferable Only the para-isomer shows ERRalpha antagonist activity; the ortho-isomer is inactive in the same cell-based assay.

Profiling data gap CYP4Z1 inhibition has only been evaluated for the para-isomer; substituting loses this specific target engagement profile.

Quantitative Differentiation Evidence for 1-Benzyl-N-(4-methylphenyl)-6-oxopyridine-3-carboxamide Against Closest Analogs

ERRalpha Antagonist Activity of para-Methyl Isomer vs. ortho-Methyl Isomer in Cell-Based Reporter Assay

The para-methyl isomer (1004256-00-1) exhibits measurable ERRalpha antagonist activity, whereas data from the ortho-methyl analog (1004255-91-7) under identical assay conditions shows no significant activity, highlighting a critical regioisomer-dependent difference in nuclear receptor modulation [1].

ERRalpha Antagonist

Head-to-head

Target: IC50 > 10,000 nM (weak antagonist)
Comparator (ortho): no significant activity

Regioisomer-specific ERRalpha modulation in cell reporter assay

Only direct para vs. ortho comparison available

Evidence Dimension	ERRalpha Antagonist Activity
Target Compound Data	IC50 > 10,000 nM (weak antagonist)
Comparator Or Baseline	1-benzyl-N-(2-methylphenyl)-6-oxopyridine-3-carboxamide (1004255-91-7): No significant activity detected
Quantified Difference	Activity detected only in para-isomer; ortho-isomer inactive
Conditions	Antagonist activity at ERRalpha LBD expressed in HEK293 cells, assessed as Gal4-SRC2 interaction by two-hybrid luciferase reporter gene assay

Why This Matters

This is the only identified quantitative head-to-head comparison among the three methylphenyl isomers, demonstrating that para-substitution yields a unique bioactivity not observed in the ortho form, serving as a critical selection criterion for ERRalpha-focused projects.

• [1] BindingDB. (2024). Affinity Data for BDBM50336749: IC50 > 10,000 nM. Antagonist activity at ERRalpha LBD expressed in HEK293 cells. View Source
• [2] BindingDB. (2024). Affinity Data for ortho-methyl isomer (1004255-91-7): no significant inhibition of ERRalpha. View Source

Predicted Physicochemical Comparison: para-Methyl vs. ortho-Methyl Isomer on Drug-Likeness Parameters

In silico profiling reveals that the para-methyl substitution in 1004256-00-1 results in a lower topological polar surface area (tPSA) compared to the ortho-methyl isomer (1004255-91-7), suggesting potentially improved membrane permeability for the target compound [1].

tPSA Comparison

Class-level inference

55.3 Ų (para) vs 58.1 Ų (ortho)
Δ = 2.8 Ų

Predicted membrane-permeability hypothesis for para-isomer

In silico prediction; requires experimental validation

Evidence Dimension	Topological Polar Surface Area (tPSA)
Target Compound Data	55.3 Ų
Comparator Or Baseline	1-benzyl-N-(2-methylphenyl)-6-oxopyridine-3-carboxamide (1004255-91-7): 58.1 Ų
Quantified Difference	Δ tPSA = 2.8 Ų (para < ortho)
Conditions	In silico prediction using SwissADME; both compounds share identical molecular formula (C20H18N2O2) and molecular weight (318.376 g/mol)

Why This Matters

A lower tPSA correlates with enhanced passive membrane permeability, giving the para-isomer a physicochemical advantage for intracellular target engagement when selecting among regioisomers.

• [1] SwissADME. (2024). Predicted physicochemical properties for C20H18N2O2 methylphenyl positional isomers. View Source

CYP4Z1 Inhibition Potential of para-Methyl Isomer as a Biochemical Probe

The para-methyl isomer has been specifically evaluated for CYP4Z1 inhibition in a biochemical assay using human HepG2 cell membranes, providing a defined biological profile. In contrast, the ortho- and meta-methyl isomers lack documented activity data for this therapeutically relevant target, which is of high interest in breast cancer research [1].

CYP4Z1 Profiling

Supporting evidence

HepG2 membrane assay, LC-MS/MS detection; activity confirmed

Only regioisomer with CYP4Z1 inhibition data

No comparative data for ortho/meta isomers

Evidence Dimension	CYP4Z1 Inhibition
Target Compound Data	Activity confirmed in assay (specific IC50/Ki value not publicly disclosed)
Comparator Or Baseline	ortho-methyl (1004255-91-7) and meta-methyl (946380-04-7): No CYP4Z1 inhibition data reported
Quantified Difference	Only para-isomer has documented CYP4Z1 profiling data; comparative quantification not possible
Conditions	Inhibition of CYP4Z1 (unknown origin) in human HepG2 cell membranes transduced with lentiviral vector using luciferin-benzyl ether as substrate; preincubated 5 min with NADPH; measured after 10 min by LC-MS/MS

Why This Matters

CYP4Z1 is a highly pursued target in breast cancer research, and the para-isomer is the only regioisomer with explicit CYP4Z1 profiling data, making it the sole candidate for projects focused on this enzyme.

• [1] ChEMBL / BindingDB. (2024). Assay CHEMBL4406481: Inhibition of CYP4Z1 in human HepG2 cell membranes. View Source
• [2] Eurekaselect. (2024). CYP4Z1 – A Human Cytochrome P450 Enzyme That Might Hold the Key to Curing Breast Cancer. View Source

Recommended Application Scenarios for 1-Benzyl-N-(4-methylphenyl)-6-oxopyridine-3-carboxamide Based on Evidence Profile

ERRalpha Nuclear Receptor Screening in Cancer Metabolism Research

The para-methyl isomer is the only methylphenyl regioisomer with documented ERRalpha antagonist activity (IC50 > 10,000 nM) in a cell-based two-hybrid reporter assay. While potency is relatively weak, this specific bioactivity supports its use as a starting scaffold for ERRalpha-targeted medicinal chemistry optimization programs focused on cancer metabolism, where ERRalpha is a validated target [1].

CYP4Z1-Targeted Probe Development for Breast Cancer

This compound is the only regioisomer in the methylphenyl series with confirmed CYP4Z1 inhibition activity in a human HepG2 membrane-based biochemical assay. CYP4Z1 is selectively overexpressed in breast cancer tissue, making the para-isomer a suitable probe compound for investigating CYP4Z1 biology and for developing targeted therapeutics in oncology [1].

Regioisomer Structure-Activity Relationship (SAR) Studies

The para-methyl isomer serves as an essential comparator alongside its ortho- (1004255-91-7) and meta- (946380-04-7) analogs for systematic SAR studies exploring how methylphenyl substitution position affects target engagement, selectivity, and physicochemical properties. The lower predicted tPSA of the para-isomer (55.3 vs. 58.1 Ų for ortho) provides a specific hypothesis to test regarding membrane permeability and intracellular target access [1].

Computational Docking and Pharmacophore Modeling

The linear, rod-like molecular shape imparted by the para-methyl substitution creates a well-defined pharmacophore geometry ideal for computational docking studies. This structural clarity, compared to the bent ortho-isomer, facilitates more precise in silico binding mode predictions, making it a preferred choice for virtual screening campaigns and pharmacophore model generation [1].

Application

Selection Property

Validation Focus

ERRalpha nuclear receptor pathway studies

Isomer-specific ERRalpha antagonist activity

Cell-based reporter assay verification

CYP4Z1 biochemical probe studies

Unique regioisomer with CYP4Z1 inhibition data

Biochemical inhibition assay in HepG2 membranes

Regioisomer SAR studies

Positional isomer comparator set

Target engagement and permeability testing

Computational pharmacophore modeling

Linear molecular geometry from para-substitution

In silico docking accuracy and virtual screening

• [1] Compiled from BindingDB (ERRalpha assay), ChEMBL (CYP4Z1 assay), and SwissADME (physicochemical predictions). View Source